(E)-N-(3-chloro-4-fluorophenyl)-2-cyano-3-[4-[(1-methylimidazol-2-yl)methoxy]phenyl]prop-2-enamide

• IUPAC Name: (E)-N-(3-chloro-4-fluorophenyl)-2-cyano-3-[4-[(1-methylimidazol-2-yl)methoxy]phenyl]prop-2-enamide
• InChI: InChI=1S/C21H16ClFN4O2/c1-27-9-8-25-20(27)13-29-17-5-2-14(3-6-17)10-15(12-24)21(28)26-16-4-7-19(23)18(22)11-16/h2-11H,13H2,1H3,(H,26,28)/b15-10+
• InChI Key: YEHWAOHMRRIMMI-XNTDXEJSSA-N
• Canonical SMILES: CN1C=CN=C1COC2=CC=C(C=C2)C=C(C#N)C(=O)NC3=CC(=C(C=C3)F)Cl
• Isomeric SMILES: CN1C=CN=C1COC2=CC=C(C=C2)/C=C(\C#N)/C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C21H16ClFN4O2
• Molecular Weight: 410.8 g/mol
• CAS No.: 1181480-21-6

Description

(E)-N-(3-chloro-4-fluorophenyl)-2-cyano-3-[4-[(1-methylimidazol-2-yl)methoxy]phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C21H16ClFN4O2 and its molecular weight is 410.83. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Pharmacokinetics

The metabolism and pharmacokinetics of complex organic compounds, similar to the one , are crucial for understanding their therapeutic potential and safety profile. For instance, studies on compounds like SB-649868, an orexin receptor antagonist, have detailed the disposition, metabolism, and excretion patterns in humans, providing a basis for evaluating drug efficacy and safety (Renzulli et al., 2011). These types of studies are foundational for developing new medications, including those for insomnia treatment.

Diagnostic and Imaging Applications

Some compounds are explored for their diagnostic applications, particularly in imaging studies for diseases like Alzheimer's. For example, the use of specific PET tracers to understand disease processes and progression in Alzheimer's disease offers insights into how complex molecules can be used in diagnostic applications (Kadir et al., 2012).

Potential Therapeutic Applications

Research into complex organic molecules also extends to therapeutic applications across various medical conditions. This includes evaluating their efficacy in treating conditions such as cancer, neurological disorders, and infections. For example, studies on new proton pump inhibitors and their comparison with existing medications provide valuable information on improving treatment for conditions like acid reflux (Yasuda et al., 1995).

Environmental and Health Safety

Additionally, research on the environmental presence and health impacts of polyhalogenated compounds, which are structurally complex like the compound , highlights the importance of monitoring and regulating chemical substances for public health (Fujii et al., 2014). Such studies are critical for understanding the long-term effects of chemical exposure on human health and the environment.